Cas no 646522-80-7 (Methanesulfonic acid, trifluoro-, 2-(1-oxo-6-heptenyl)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-(1-oxo-6-heptenyl)phenyl ester
• CAS No: 646522-80-7
• MF: C₁₄H₁₅F₃O₄S
• MW: 336.32671380043
• CID: 419656
• PubChem ID: 11382103
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, 2-(1-oxo-6-heptenyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-(1-oxo-6-heptenyl)phenyl ester
• (2-hept-6-enoylphenyl) trifluoromethanesulfonate
• 646522-80-7
• DTXSID30464212

• Inchi： 1S/C14H15F3O4S/c1-2-3-4-5-9-12(18)11-8-6-7-10-13(11)21-22(19,20)14(15,16)17/h2,6-8,10H,1,3-5,9H2
• InChI Key： ABHVSVIXQAMFLY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(CCCCC=C)=O

Computed Properties

• Exact Mass: 336.06435
• Monoisotopic Mass: 336.06431462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44